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Get Quote

The table below summarizes the fundamental technical characteristics of Piperazinomycin.

Property Description

Classification Antifungal antibiotic [1] [2] [3]

Molecular Formula C({18})H({20})N({2})O({2}) [2] [3]

Producing
Microorganism

Streptoverticillium olivoreticuli subsp. neoenacticus [2] [3]

Nature Basic and lipophilic [1] [2] [3]

Primary Activity Inhibitory activity against fungi and yeasts, with particular efficacy against

Trichophyton species [1] [2] [3]

Production & Isolation Methodology

The original process for obtaining Piperazinomycin from microbial fermentation involves a series of

extraction and purification steps, detailed in the workflow below.
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Fermentation

Mycelial Harvest Broth Filtration

Methanol Extraction

XAD-2 Adsorption

MIBK Extraction

Purification

Aqueous Acetone Elution

Sephadex LH-20

Sephadex G-15

Prep TLC (Silica Gel)

Pure Piperazinomycin
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Diagram Caption: The experimental workflow for the fermentation, isolation, and purification of

Piperazinomycin [2] [3].

Synthesis and Structural Insights

While the total structure was confirmed by X-ray crystallography [1], subsequent research has focused on

developing novel synthetic routes.

Structural Confirmation: The structure and absolute configuration of Piperazinomycin were
definitively established through X-ray crystallographic analysis of its monohydrobromide salt [1].

Modern Synthetic Approaches: A 1996 study developed a new synthesis approach for
Piperazinomycin and Bouvardin, creating a key cycloisodityrosine intermediate. This method used

an intramolecular nucleophilic aromatic substitution (SNAr) reaction for macrocyclization, which was

more efficient and higher-yielding than previous methods [4].

Research Context and Piperazine Significance

Piperazinomycin research is part of a broader interest in piperazine-containing compounds for drug

development.

Piperazine in Drug Discovery: The piperazine ring is a "privileged structure" in medicinal chemistry.

Its two nitrogen atoms can be protonated under physiological pH, facilitating interaction with biological
targets [5]. This property makes piperazine derivatives valuable for creating pharmaceuticals,

including antidepressants, anti-anxiety, and anti-parasitic drugs [6].
Relevance to Cancer Research: Piperazine-based compounds are being rationally designed as

potential anticancer agents. For example, some derivatives are synthesized to mimic topoisomerase
II inhibitors like dexrazoxane, incorporating a planar aromatic chromophore and a piperazine side

chain to interact with DNA [5].

Current Research Status
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Piperazinomycin itself is a historical compound from the 1980s. Current scientific interest is less on the

compound itself and more on:

Biosynthetic Pathways: Research into the biosynthesis of related complex piperazine alkaloids
continues, which can reveal efficient enzymatic strategies for forming these structures [1].

Piperazine Chemistry: The broader field of piperazine synthesis and application is very active, with
ongoing development of novel catalytic methods for creating piperazine derivatives for

pharmaceutical screening [7]. The global market for piperazine and its derivatives continues to grow,
largely driven by the pharmaceutical sector [8] [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s588498?utm_src=pdf-bulk
https://www.smolecule.com/products/s588498?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

